Cas no 1261465-79-5 (3-(2,3-Difluorophenyl)-4-fluorobenzoic acid)

3-(2,3-Difluorophenyl)-4-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring multiple fluorine substituents, enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The difluorophenyl and fluorobenzoic acid moieties contribute to its unique electronic properties, which can influence binding affinity in target molecules. This compound is particularly useful in the synthesis of bioactive molecules, where fluorination is critical for optimizing pharmacokinetic profiles. High purity and well-defined structural characteristics ensure reproducibility in research applications. Its compatibility with cross-coupling reactions further expands its utility in organic synthesis.

3-(2,3-Difluorophenyl)-4-fluorobenzoic acid structure

1261465-79-5 structure

Product Name:3-(2,3-Difluorophenyl)-4-fluorobenzoic acid

CAS No:1261465-79-5

MF:C₁₃H₇F₃O₂

MW:252.188694238663

MDL:MFCD18320011

CID:2621619

PubChem ID:53225925

Update Time:2025-10-29

3-(2,3-Difluorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2,3-DIFLUOROPHENYL)-4-FLUOROBENZOIC ACID
- MFCD18320011
- DTXSID00689657
- 1261465-79-5
- 3-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95%
- 2',3',6-Trifluoro[1,1'-biphenyl]-3-carboxylic acid
- 3-(2,3-Difluorophenyl)-4-fluorobenzoic acid
- MDL： MFCD18320011
- Inchi： 1S/C13H7F3O2/c14-10-5-4-7(13(17)18)6-9(10)8-2-1-3-11(15)12(8)16/h1-6H,(H,17,18)
- InChI Key： BFDQVXHRKLHFGZ-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC=C(C=1F)F

Computed Properties

Exact Mass: 252.03981395Da
Monoisotopic Mass: 252.03981395Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 37.3Å²

3-(2,3-Difluorophenyl)-4-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327154-5 g	3-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95%; .	1261465-79-5	95%	5g	€1159.00	2023-04-26
abcr	AB327154-5g	3-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95%; .	1261465-79-5	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2,3-Difluorophenyl)-4-fluorobenzoic acid

Recent Advances in the Study of 3-(2,3-Difluorophenyl)-4-fluorobenzoic acid (CAS: 1261465-79-5)

The compound 3-(2,3-Difluorophenyl)-4-fluorobenzoic acid (CAS: 1261465-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated benzoic acid derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. The unique structural features of this compound, including its difluorophenyl and fluorobenzoic acid moieties, make it a promising candidate for the development of targeted therapies.

Recent studies have focused on the synthesis and characterization of 3-(2,3-Difluorophenyl)-4-fluorobenzoic acid, with an emphasis on optimizing its chemical properties for enhanced bioavailability and target specificity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the purity and structural integrity of the compound. Additionally, computational modeling has been utilized to predict its interactions with biological targets, providing valuable insights for further drug development.

One of the key findings from recent research is the compound's potential as a modulator of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory and oncogenic processes. These findings suggest that 3-(2,3-Difluorophenyl)-4-fluorobenzoic acid could serve as a lead compound for the development of anti-inflammatory or anti-cancer drugs. Further studies are underway to explore its efficacy and safety in animal models.

Another area of interest is the compound's role in the synthesis of more complex pharmaceutical agents. Its fluorinated aromatic rings provide a versatile scaffold for the introduction of additional functional groups, enabling the creation of derivatives with tailored pharmacological properties. Recent publications have highlighted successful derivatization strategies, yielding compounds with improved potency and selectivity.

In conclusion, 3-(2,3-Difluorophenyl)-4-fluorobenzoic acid (CAS: 1261465-79-5) represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for the development of novel therapeutics. Ongoing studies are expected to further elucidate its mechanisms of action and potential clinical applications, paving the way for its integration into the pharmaceutical pipeline.